Cas no 64178-58-1 (4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one)
64178-58-1 structure
Product Name:4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one
CAS No:64178-58-1
MF:C4H3ClN2O2
MW:146.531819581985
MDL:MFCD17171282
CID:521079
PubChem ID:54703161
Update Time:2025-09-20
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-hydroxypyridazin-3(2H)-one
- 3(2H)-Pyridazinone,4-chloro-5-hydroxy-
- 4‐CHLORO‐5‐HYDROXY‐2H‐PYRIDAZIN‐3‐ONE
- 4-CHLORO-5-HYDROXY-3(2H)-PYRIDAZINONE
- 5-chloro-4-hydroxy-1H-pyridazin-6-one
- 5-chloro-6-hydroxy-1H-pyridazin-4-one
- 3(2H)-Pyridazinone, 4-chloro-5-hydroxy-
- NSC269136
- KSC914Q2L
- AB0026015
- ST24029022
- W7595
- 4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one
- DB-028809
- EN300-1709676
- AKOS006345275
- NSC-269136
- SCHEMBL2325031
- 64178-58-1
- CS-0186988
- 4-CHLORO-5-HYDROXY-2H-PYRIDAZIN-3-ONE
- DTXSID20716035
- MFCD00832513
- DS-18141
-
- MDL： MFCD17171282
- Inchi： 1S/C4H3ClN2O2/c5-3-2(8)1-6-7-4(3)9/h1H,(H2,7,8,9)
- InChI Key： IGMBVYZMSAQEDJ-UHFFFAOYSA-N
- SMILES： ClC1C(NN=CC=1O)=O
Computed Properties
- Exact Mass: 145.98800
- Monoisotopic Mass: 145.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 0
- Topological Polar Surface Area: 61.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 270-273 ºC (N,N-dimethylformamide )
- Boiling Point: 213.3°C at 760 mmHg
- Flash Point: No data available
- Refractive Index: 1.681
- Solubility: Slightly soluble (23 g/l) (25 º C),
- PSA: 65.98000
- LogP: 0.12890
- Vapor Pressure: No data available
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C(BD166912)
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208988-250mg |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 250mg |
￡27.00 | 2022-03-01 | |
| Fluorochem | 208988-1g |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 1g |
￡53.00 | 2022-03-01 | |
| Fluorochem | 208988-5g |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| Ambeed | A359586-250mg |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 250mg |
$37.0 | 2025-04-18 | |
| Ambeed | A359586-1g |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 1g |
$54.0 | 2025-04-18 | |
| Ambeed | A359586-5g |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 5g |
$189.0 | 2025-04-18 | |
| Ambeed | A359586-25g |
4-Chloro-5-hydroxypyridazin-3(2H)-one |
64178-58-1 | 95% | 25g |
$607.0 | 2025-04-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C858941-1g |
4-Chloro-5-Hydroxy-3(2H)-Pyridazinone |
64178-58-1 | ≥97% | 1g |
428.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LN690-250mg |
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one |
64178-58-1 | 95+% | 250mg |
245CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LN690-50mg |
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one |
64178-58-1 | 95+% | 50mg |
70.0CNY | 2021-08-03 |
4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
64178-58-1 (4-chloro-5-hydroxy-2,3-dihydropyridazin-3-one) Related Products
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- 1346697-48-0(5-(tert-Butoxy)-4-chloropyridazin-3(2H)-one)
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- 64178-63-8(3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-(2-propenyl)-)
- 64178-62-7(3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-(1-methylethyl)-)
- 6794-38-3(3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-methyl-)
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